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Compound of Interest

Compound Name: Ethylene glycol bis(succinic acid)

CAS No.: 35415-14-6

Cat. No.: B3065272

Get Quote

Introduction

Ethylene Glycol bis(Succinimidyl Succinate) (EGS) is a homobifunctional N-hydroxysuccinimide

(NHS) ester crosslinker used to covalently link proteins and other molecules containing primary

amines.[1][2][3] Due to its cell-membrane permeability, EGS is effective for intracellular

crosslinking.[1][4] It features a 16.1 Å spacer arm, which is significantly longer than that of the

commonly used crosslinker formaldehyde (2 Å).[5][6][7] This extended spacer makes EGS

particularly valuable for stabilizing large protein complexes and for capturing indirect protein-

DNA interactions where the protein of interest does not directly contact the DNA but is part of a

larger complex that does.[6][7][8]

Mechanism of Action

EGS reacts with primary amine groups (-NH2), such as those found on the N-terminus of

proteins and the side chain of lysine residues, at a pH range of 7-9.[1][9] The NHS esters at

both ends of the EGS molecule form stable amide bonds with these amines, effectively creating

a covalent bridge between interacting proteins.[2][3] While EGS itself is not designed to directly

crosslink proteins to DNA, it is highly effective in "locking" protein complexes together. In
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techniques like Chromatin Immunoprecipitation (ChIP), EGS is often used in a dual-crosslinking

strategy with formaldehyde. EGS first stabilizes protein-protein interactions within larger

chromatin-associated complexes, and formaldehyde then efficiently crosslinks the proteins in

direct contact with the DNA.[6][10][11]

Key Features of EGS:

Specificity: Reacts with primary amines.[1]

Spacer Arm Length: 16.1 Å, ideal for capturing larger protein complexes.[5][6]

Permeability: Membrane-permeable, allowing for in vivo crosslinking of intracellular proteins.

[4][9]

Reversibility: The crosslink is cleavable by hydroxylamine at pH 8.5, which can be

advantageous for downstream applications like mass spectrometry.[1][4][5]

Solubility: EGS is water-insoluble and must be dissolved in an organic solvent like Dimethyl

Sulfoxide (DMSO) or Dimethylformamide (DMF) before use.[1][4][5]

Comparative Data of Crosslinking Agents
The choice of crosslinker is critical and depends on the specific application. For studying

protein-DNA interactions, formaldehyde is the most common agent due to its ability to efficiently

crosslink proteins directly to DNA. However, its short spacer arm limits its ability to capture

larger, multi-protein complexes. EGS, with its longer spacer arm, helps to overcome this

limitation.
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Feature
EGS (Ethylene Glycol
bis(Succinimidyl
Succinate))

Formaldehyde

Reactive Groups
N-hydroxysuccinimide (NHS)

esters
Aldehyde

Reactive Towards Primary amines (-NH2)
Primary amines (-NH2),

amides, thiols

Spacer Arm Length 16.1 Å 2 Å (zero-length in practice)

Reversibility Cleavable with hydroxylamine Reversible by heat

Primary Use Protein-protein crosslinking
Protein-DNA and protein-

protein crosslinking

Application

Captures indirect or transient

protein-DNA interactions within

a complex.[6][8]

Captures direct and stable

protein-DNA interactions.[6]

Visualizing the EGS Crosslinking Workflow
The following diagrams illustrate the mechanism of EGS in a dual-crosslinking ChIP experiment

and the overall experimental workflow.
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Caption: Mechanism of dual crosslinking with EGS and formaldehyde.
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Caption: Workflow for a dual-crosslinking ChIP-seq experiment.

Protocol: Dual Crosslinking of Protein-DNA
Complexes in Mammalian Cells for ChIP
This protocol is adapted for performing a dual crosslinking procedure using EGS and

formaldehyde on adherent mammalian cells, suitable for subsequent Chromatin

Immunoprecipitation (ChIP) analysis.

Materials

Reagents:

Phosphate-Buffered Saline (PBS), ice-cold

EGS (Ethylene Glycol bis(Succinimidyl Succinate))

DMSO (Dimethyl Sulfoxide), anhydrous

Formaldehyde (37% solution)

Glycine (2.5 M stock solution)

Cell lysis buffer

Protease inhibitors

Equipment:

150 mm cell culture dishes

Orbital shaker

Cell scraper

Centrifuge
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Experimental Parameters

Parameter Recommended Value Notes

Cell Culture
1-5 x 10⁷ cells per 150 mm

dish

Ensure cells are healthy and in

the log phase of growth.

EGS Stock Solution 300 mM in DMSO

Prepare fresh immediately

before use. EGS is moisture-

sensitive.[9]

EGS Working Conc. 1.5 mM
Optimization may be required

(range 1-5 mM).[9]

EGS Incubation 30 minutes at Room Temp.
Gentle swirling is

recommended.[10]

Formaldehyde Working Conc. 1% (for transcription factors)
0.75% may be used for histone

projects.[10]

Formaldehyde Incubation 10 minutes at Room Temp.

Excessive crosslinking can

mask epitopes and reduce

sonication efficiency.[10]

Quenching Agent 125 mM Glycine (final conc.)
Quenches excess

formaldehyde.[10]

Quenching Time 5 minutes at Room Temp.

Procedure

Cell Preparation:

Begin with two confluent 150 mm dishes of mammalian cells (approximately 1x10⁷ to

5x10⁷ cells per dish).

Aspirate the culture medium.

Wash the cells once with 20 mL of ice-cold PBS.

EGS Crosslinking:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
http://docs.abcam.com/pdf/protocols/Dual-cross-linking-chip.pdf
http://docs.abcam.com/pdf/protocols/Dual-cross-linking-chip.pdf
http://docs.abcam.com/pdf/protocols/Dual-cross-linking-chip.pdf
http://docs.abcam.com/pdf/protocols/Dual-cross-linking-chip.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a 1.5 mM EGS solution by adding the appropriate volume of 300 mM EGS stock

(in DMSO) to 20 mL of ice-cold PBS. Add this solution to each dish.[10]

Note: EGS must be dissolved in DMSO before adding to the aqueous PBS buffer.[4][5]

Incubate the dishes on an orbital shaker with gentle swirling for 30 minutes at room

temperature.

Formaldehyde Crosslinking:

Directly add formaldehyde to the EGS/PBS solution on the cells to a final concentration of

1%.[10][12]

Continue to incubate on the shaker with gentle swirling for 10 minutes at room

temperature.[10]

Safety: This step must be performed in a chemical fume hood.

Quenching:

Terminate the crosslinking reaction by adding 2.5 M glycine to a final concentration of 125

mM.[10]

Incubate with gentle shaking for 5 minutes at room temperature in the fume hood.[10]

Cell Harvesting:

Aspirate the crosslinking solution.

Wash the cells twice with ice-cold PBS.

Add 5 mL of ice-cold PBS and scrape the cells from the dish.

Transfer the cell suspension to a conical tube.

Centrifuge at 2,000 x g for 5 minutes at 4°C.

Discard the supernatant. The cell pellet can be used immediately for chromatin

preparation or stored at -80°C.
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Downstream Processing

The crosslinked cell pellet is now ready for cell lysis, chromatin shearing (sonication or

enzymatic digestion), immunoprecipitation with a specific antibody, and subsequent DNA

purification and analysis (e.g., qPCR or ChIP-seq).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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